N-(2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl)-2-((4-fluorophenyl)thio)acetamide

• IUPAC Name: N-[2-(1,5-dimethylpyrazol-3-yl)ethyl]-2-(4-fluorophenyl)sulfanylacetamide
• InChI: InChI=1S/C15H18FN3OS/c1-11-9-13(18-19(11)2)7-8-17-15(20)10-21-14-5-3-12(16)4-6-14/h3-6,9H,7-8,10H2,1-2H3,(H,17,20)
• InChI Key: NQIDXKXBGCSTHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C)CCNC(=O)CSC2=CC=C(C=C2)F
• Molecular Formula: C15H18FN3OS
• Molecular Weight: 307.4 g/mol

Description

N-(2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl)-2-((4-fluorophenyl)thio)acetamide, commonly known as DFP-10825, is a small molecule drug that has been extensively studied for its potential therapeutic applications in various diseases.

Scientific Research Applications

Biological Effects of Acetamides

• A comprehensive update on the biological effects of acetamide and its derivatives highlights their commercial importance and varied biological consequences upon exposure, including toxicology and potential usage in different applications (Kennedy, 2001).

Synthesis of Pyrazole Heterocycles

• Pyrazole derivatives, critical in many biologically active compounds, are extensively used as synthons in organic synthesis, exhibiting a wide range of biological activities. The review discusses the synthesis methods, applications, and biological significance of pyrazole heterocycles (Dar & Shamsuzzaman, 2015).

Acetaminophen Toxicity and Metabolism

• Studies on acetaminophen, a widely used analgesic, provide insights into its metabolism and toxicity, highlighting the complex pathways involved and potential genetic differences affecting its efficacy and safety (Zhao & Pickering, 2011; Ohashi & Kohno, 2020).

Environmental Concerns

• The occurrence, fate, and behavior of environmental contaminants like parabens and acetaminophen in aquatic environments are reviewed, discussing their persistence, biodegradability, and potential impact on ecosystems (Haman et al., 2015; Vo et al., 2019).